Cas no 1111108-14-5 (5-(3,5-difluorophenyl)-1H-pyrimidin-2-one)
1111108-14-5 structure
Product Name:5-(3,5-difluorophenyl)-1H-pyrimidin-2-one
CAS No:1111108-14-5
MF:C10H6F2N2O
MW:208.164248943329
MDL:MFCD11876820
CID:2606667
PubChem ID:53222280
Update Time:2025-04-21
5-(3,5-difluorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-difluorophenyl)-1H-pyrimidin-2-one
- MFCD11876820
- DTXSID80686806
- 5-(3,5-Difluorophenyl)-2-hydroxypyrimidine, 95%
- 5-(3,5-Difluorophenyl)pyrimidin-2(1H)-one
- 5-(3,5-Difluorophenyl)pyrimidin-2-ol
- 1111108-14-5
- 5-(3,5-DIFLUOROPHENYL)-2-HYDROXYPYRIMIDINE
-
- MDL: MFCD11876820
- Inchi: 1S/C10H6F2N2O/c11-8-1-6(2-9(12)3-8)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
- InChI Key: ORXUEJSSQMTLOL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1C=NC(NC=1)=O)F
Computed Properties
- Exact Mass: 208.04481914Da
- Monoisotopic Mass: 208.04481914Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.5Ų
5-(3,5-difluorophenyl)-1H-pyrimidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322795-5 g |
5-(3,5-Difluorophenyl)-2-hydroxypyrimidine, 95%; . |
1111108-14-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322795-5g |
5-(3,5-Difluorophenyl)-2-hydroxypyrimidine, 95%; . |
1111108-14-5 | 95% | 5g |
€1159.00 | 2025-04-22 |
5-(3,5-difluorophenyl)-1H-pyrimidin-2-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
1111108-14-5 (5-(3,5-difluorophenyl)-1H-pyrimidin-2-one) Related Products
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- 75175-33-6(2(1H)-Pyrimidinone, 5-(4-fluorophenyl)-)
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- 75175-38-1(2(1H)-Pyrimidinone, 5-(3-fluorophenyl)-)
- 1111103-65-1(5-(2,3-difluorophenyl)-1H-pyrimidin-2-one)
- 1111103-92-4(5-(4-fluoro-3-methylphenyl)-1H-pyrimidin-2-one)
- 1111107-95-9(5-(2,4-Difluorophenyl)-2-hydroxypyrimidine)
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